Cas no 1396885-48-5 (1-(1H-indole-3-carbonyl)-N-(3,4,5-trimethoxyphenyl)methylazetidine-3-carboxamide)

• Product Name: 1-(1H-indole-3-carbonyl)-N-(3,4,5-trimethoxyphenyl)methylazetidine-3-carboxamide
• CAS No: 1396885-48-5
• MF: C₂₃H₂₅N₃O₅
• MW: 423.46170592308
• CID: 6192661
• PubChem ID: 71785320
• Update Time: 2025-06-09

1-(1H-indole-3-carbonyl)-N-(3,4,5-trimethoxyphenyl)methylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indole-3-carbonyl)-N-(3,4,5-trimethoxyphenyl)methylazetidine-3-carboxamide
• VU0532690-1
• 1396885-48-5
• AKOS024532895
• 1-(1H-indole-3-carbonyl)-N-[(3,4,5-trimethoxyphenyl)methyl]azetidine-3-carboxamide
• F6125-1330
• 1-(1H-indole-3-carbonyl)-N-(3,4,5-trimethoxybenzyl)azetidine-3-carboxamide

• Inchi： 1S/C23H25N3O5/c1-29-19-8-14(9-20(30-2)21(19)31-3)10-25-22(27)15-12-26(13-15)23(28)17-11-24-18-7-5-4-6-16(17)18/h4-9,11,15,24H,10,12-13H2,1-3H3,(H,25,27)
• InChI Key： LICDFZGEBSETDP-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C(C2=CNC3C=CC=CC2=3)=O)C1)NCC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 423.17942091g/mol
• Monoisotopic Mass: 423.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 1-(1H-indole-3-carbonyl)-N-(3,4,5-trimethoxyphenyl)methylazetidine-3-carboxamide

Introduction to 1-(1H-indole-3-carbonyl)-N-(3,4,5-trimethoxyphenyl)methylazetidine-3-carboxamide (CAS No. 1396885-48-5)

1-(1H-indole-3-carbonyl)-N-(3,4,5-trimethoxyphenyl)methylazetidine-3-carboxamide, with the CAS number 1396885-48-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines and features a unique combination of an indole carbonyl group and a trimethoxyphenyl substituent. The structural complexity and functional group diversity of this molecule make it a promising candidate for various therapeutic applications.

The indole moiety is a well-known bioactive scaffold that is widely present in natural products and synthetic compounds. It is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the indole carbonyl group in 1-(1H-indole-3-carbonyl)-N-(3,4,5-trimethoxyphenyl)methylazetidine-3-carboxamide suggests potential interactions with specific biological targets, such as enzymes and receptors involved in inflammatory and proliferative processes.

The trimethoxyphenyl substituent is another key feature of this compound. This group is known for its ability to modulate the lipophilicity and electronic properties of molecules, which can influence their pharmacokinetic and pharmacodynamic profiles. The methoxy groups can also enhance the stability and solubility of the compound, making it more suitable for in vivo studies and potential therapeutic applications.

The azetidine ring is a four-membered heterocyclic structure that has gained increasing interest in drug discovery due to its unique conformational properties and ability to mimic larger amino acid residues. The presence of the azetidine ring in 1-(1H-indole-3-carbonyl)-N-(3,4,5-trimethoxyphenyl)methylazetidine-3-carboxamide may contribute to its binding affinity and selectivity for specific protein targets. Recent studies have shown that azetidines can exhibit potent biological activities and favorable drug-like properties, making them attractive scaffolds for the development of novel therapeutics.

In terms of its chemical synthesis, 1-(1H-indole-3-carbonyl)-N-(3,4,5-trimethoxyphenyl)methylazetidine-3-carboxamide can be prepared through a multi-step process involving the coupling of an indole carboxylic acid derivative with an azetidine intermediate. The synthesis typically involves standard organic reactions such as amide formation, methylation, and ring closure. The detailed synthetic route has been reported in several scientific publications, highlighting the efficiency and scalability of the process.

The biological evaluation of 1-(1H-indole-3-carbonyl)-N-(3,4,5-trimethoxyphenyl)methylazetidine-3-carboxamide has revealed promising results in various assays. In vitro studies have demonstrated its potent inhibitory activity against specific enzymes involved in inflammatory pathways. For example, it has shown significant inhibition of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, preliminary studies have indicated that this compound may have selective activity against cancer cell lines, suggesting potential anti-tumor properties.

To further explore the therapeutic potential of 1-(1H-indole-3-carbonyl)-N-(3,4,5-trimethoxyphenyl)methylazetidine-3-carboxamide, preclinical studies are currently underway. These studies aim to evaluate its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Initial results have shown favorable pharmacokinetic parameters, indicating that this compound may have good bioavailability and low toxicity.

In conclusion, 1-(1H-indole-3-carbonyl)-N-(3,4,5-trimethoxyphenyl)methylazetidine-3-carboxamide (CAS No. 1396885-48-5) represents a promising lead compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique structural features and favorable biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanism of action and therapeutic potential.